Cas no 1261647-36-2 (3-(2'-Methoxy-3'-(trifluoromethoxy)phenyl)propionaldehyde)

• Product Name: 3-(2'-Methoxy-3'-(trifluoromethoxy)phenyl)propionaldehyde
• CAS No: 1261647-36-2
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 4987899
• Update Time: 2025-10-19

3-(2'-Methoxy-3'-(trifluoromethoxy)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Methoxy-3'-(trifluoromethoxy)phenyl)propionaldehyde

• Inchi： 1S/C11H11F3O3/c1-16-10-8(5-3-7-15)4-2-6-9(10)17-11(12,13)14/h2,4,6-7H,3,5H2,1H3
• InChI Key： PYXQCVZKTZLLKY-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1OC)CCC=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5

Additional information on 3-(2'-Methoxy-3'-(trifluoromethoxy)phenyl)propionaldehyde

Recent Advances in the Study of 3-(2'-Methoxy-3'-(trifluoromethoxy)phenyl)propionaldehyde (CAS: 1261647-36-2) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-(2'-Methoxy-3'-(trifluoromethoxy)phenyl)propionaldehyde (CAS: 1261647-36-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and methoxy substituents, has demonstrated promising potential in various therapeutic applications. The latest studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

One of the most notable advancements is the optimization of synthetic routes for 3-(2'-Methoxy-3'-(trifluoromethoxy)phenyl)propionaldehyde. Researchers have developed more efficient and scalable methods to produce this compound, which is crucial for its application in large-scale pharmaceutical manufacturing. Recent publications highlight the use of palladium-catalyzed cross-coupling reactions and other advanced synthetic techniques to achieve higher yields and purity.

In terms of biological activity, preliminary studies have shown that 3-(2'-Methoxy-3'-(trifluoromethoxy)phenyl)propionaldehyde exhibits significant inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, its unique chemical structure makes it a candidate for further exploration in targeting other disease-related pathways.

Another area of research has been the compound's role as an intermediate in the synthesis of more complex molecules. For instance, it has been used in the development of novel kinase inhibitors, which are a major focus in oncology research. The ability to modify its structure easily allows for the creation of derivatives with enhanced pharmacological properties.

Despite these promising findings, challenges remain. The stability and bioavailability of 3-(2'-Methoxy-3'-(trifluoromethoxy)phenyl)propionaldehyde under physiological conditions are areas that require further investigation. Recent studies have begun to address these issues by exploring formulation strategies and prodrug approaches to improve its pharmacokinetic profile.

In conclusion, 3-(2'-Methoxy-3'-(trifluoromethoxy)phenyl)propionaldehyde (CAS: 1261647-36-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique properties and potential applications warrant continued investigation, particularly in the context of drug discovery and development. Future research should focus on overcoming current limitations and exploring its full therapeutic potential.